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Compound of Interest

Compound Name:
3-chloro-N,N-

dimethylpropanamide

Cat. No.: B096768 Get Quote

For laboratory personnel engaged in research and development, the proper handling and

disposal of chemical reagents is paramount to ensuring a safe and compliant operational

environment. This guide provides detailed, step-by-step procedures for the safe disposal of 3-
chloro-N,N-dimethylpropanamide, a halogenated organic compound. Adherence to these

protocols is essential to mitigate risks and ensure compliance with environmental regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all relevant personnel are familiar with

the hazards associated with 3-chloro-N,N-dimethylpropanamide. Appropriate Personal

Protective Equipment (PPE) must be worn at all times when handling this substance.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile gloves.

Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area or under a fume hood to avoid

inhalation of vapors or dust.[1][2]
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Hazard Identification and Classification
3-chloro-N,N-dimethylpropanamide and its hydrochloride salt are classified as hazardous

materials. Understanding these classifications is crucial for safe handling and disposal.

Hazard Classification Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3]

Step-by-Step Disposal Protocol
The disposal of 3-chloro-N,N-dimethylpropanamide must be managed as hazardous waste,

in accordance with local, regional, and national regulations.[3] Do not dispose of this chemical

down the drain.[1][4]

1. Waste Segregation:

3-chloro-N,N-dimethylpropanamide is a halogenated organic compound.[1][5]

It must be collected separately from non-halogenated organic waste.[4][6]

Use a designated, clearly labeled waste container for "Halogenated Organic Waste".[1][5]

These containers are often color-coded (e.g., green) for easy identification.[5]

2. Container Management:

Use only approved hazardous waste containers, which should be in good condition and

compatible with the chemical.[7]
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The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name: "3-chloro-N,N-dimethylpropanamide".[4]

Keep a log of the contents, noting the approximate amount of waste added.[4][5]

Do not fill the container beyond 90% of its capacity to allow for expansion.[6][7]

Keep the waste container securely closed when not in use.[4][7]

3. Storage of Chemical Waste:

Store the waste container in a designated, well-ventilated satellite accumulation area, such

as a fume hood or a dedicated hazardous waste cabinet.[1][6]

Store locked up and in a well-ventilated place.[3]

Secondary containment (e.g., a tray that can hold the entire volume of the container) is

recommended.[6]

4. Disposal of Empty Containers:

Empty containers that held 3-chloro-N,N-dimethylpropanamide must also be treated as

hazardous waste unless properly decontaminated.

Follow your institution's specific procedures for the disposal of empty hazardous material

containers.

5. Accidental Spill Cleanup:

In the event of a spill, evacuate non-essential personnel from the area.

Ensure adequate ventilation.[8]

Wearing appropriate PPE, contain the spill using an inert absorbent material such as

diatomite or universal binders.[8]

Collect the absorbed material and any contaminated soil or surfaces into a designated

hazardous waste container.[9]
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Decontaminate the spill area.[8]

Dispose of all cleanup materials as hazardous waste.

6. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and final disposal of the waste

container.[4]

Final disposal of halogenated organic waste is typically through regulated hazardous waste

incineration.[5]

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 3-chloro-N,N-dimethylpropanamide.
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Start: Need to dispose of
3-chloro-N,N-dimethylpropanamide

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Classify Waste
Is it a halogenated organic compound?

Step 3: Use Designated
'Halogenated Organic Waste' Container

Yes

Step 4: Label Container
'Hazardous Waste' & Chemical Name

Step 5: Log Waste Addition

Step 6: Store Securely in
Designated Satellite Area

Step 7: Contact EHS for Pickup
when container is full or per schedule

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3-chloro-N,N-dimethylpropanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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